1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine

• IUPAC Name: 1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C10H15N5/c1-8-9(6-12-14-8)5-11-7-10-3-4-13-15(10)2/h3-4,6,11H,5,7H2,1-2H3,(H,12,14)
• InChI Key: JIORIXPSJWKFOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCC2=CC=NN2C
• Molecular Formula: C10H15N5
• Molecular Weight: 205.26 g/mol

Description

1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine is a chemical compound that has been of interest to scientists due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine involves its binding to specific sites on GPCRs. This binding can result in the activation or inhibition of these receptors, depending on the specific receptor and the location of the binding site.
Biochemical and Physiological Effects:
1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine has been found to have various biochemical and physiological effects. For example, it has been found to enhance the activity of certain GPCRs, which can result in increased neurotransmitter release and improved cognitive function. It has also been found to have anti-inflammatory effects, which can help in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine in lab experiments is its ability to selectively modulate certain GPCRs, which can help in the development of new drugs for various diseases. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

There are several future directions for research on 1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine. One direction is to further explore its potential applications in the development of new drugs for various diseases. Another direction is to investigate its potential as a tool for studying GPCRs and their role in various physiological processes. Additionally, more research is needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine has been synthesized using various methods. One of the most common methods involves the reaction of 2-methylpyrazole-3-carbaldehyde with 5-methyl-1H-pyrazole-4-carboxylic acid, followed by the reduction of the resulting imine using sodium borohydride. Another method involves the reaction of 2-methylpyrazole-3-carbaldehyde with 5-methyl-1H-pyrazole-4-carboxamide, followed by the reduction of the resulting imine using sodium borohydride.

Scientific Research Applications

1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine has been used in various scientific research studies. One of the most common applications of this compound is in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a key role in various physiological processes, including vision, taste, smell, and neurotransmission. 1-(2-methylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]methanamine has been found to act as a positive allosteric modulator of certain GPCRs, which can help in the development of new drugs for various diseases.